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Compound of Interest

Compound Name: lodobenzene-d5

Cat. No.: B1590370

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
safety and logistical information for lodobenzene-d5, including personal protective equipment
(PPE) recommendations, operational procedures, and disposal plans. Adherence to these
guidelines is critical for ensuring laboratory safety and maintaining the integrity of experimental
work.

Physicochemical and Toxicological Data

A clear understanding of the properties of lodobenzene-d5 is the first step in safe handling.
The following tables summarize key quantitative data for easy reference.
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Physical and Chemical

Properties Value Reference
CAS Number 7379-67-1 [1]
Molecular Formula CeD5I [1]
Molecular Weight 209.04 g/mol [2]
Appearance Colorless to yellow liquid [1]

Density 1.823 g/cm3 [1]

Melting Point -29 °C

Boiling Point 188 °C

Flash Point 74 °C (165 °F)

Water Solubility 0.34 g/L at 30 °C

Toxicological Data (for

lodobenzene) Value Reference
Oral LD50 (Rat) 1,749 mg/kg

Inhalation LC50 (Rat)

16,320 mg/m3

Hazard Identification and Personal Protective

Equipment (PPE)

lodobenzene-d5 is classified as a combustible liquid that is harmful if swallowed and causes
serious eye irritation. Appropriate PPE is mandatory to minimize exposure and ensure personal
safety.
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GHS Hazard o
Code Description Reference

Statements
Acute Toxicity, Oral H302 Harmful if swallowed
Serious Eye Causes serious eye

o H318
Damage/Eye Irritation damage
Flammable Liquids H227 Combustible liquid

Recommended Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are
required. A face shield should be worn over safety glasses when there is a significant risk of

splashing.

o Hand Protection: Due to the nature of halogenated aromatic hydrocarbons, selecting the
right gloves is critical. Viton® or Polyvinyl alcohol (PVA) gloves are recommended for
handling lodobenzene-d5 as they show good resistance to chlorinated and aromatic
solvents. Neoprene gloves are considered to have poor resistance to halogenated
hydrocarbons and should be avoided. Always inspect gloves for any signs of degradation or
puncture before use and dispose of them properly after handling the chemical.

o Skin and Body Protection: A flame-resistant lab coat should be worn and fully buttoned.
Appropriate shoes that cover the entire foot are required; open-toed shoes are not permitted
in the laboratory. For tasks with a higher risk of splashes, a chemically resistant apron should
be worn over the lab coat.

» Respiratory Protection: Work with lodobenzene-d5 should be conducted in a well-ventilated
area, preferably within a chemical fume hood. If engineering controls are not sufficient to
maintain exposure below permissible limits, a respirator may be required.

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the essential steps for safely handling lodobenzene-d5 in a

laboratory setting.
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Workflow for Handling lodobenzene-d5

Preparation

Review Safety Data Sheet (SDS)

;

Don Appropriate PPE:

- Viton® or PVA gloves
- Chemical splash goggles
- Flame-resistant lab coat

;

Ensure fume hood is operational

T
T
]
IBegin Experiment

Hanillling
4

Work within a certified chemical fume hood

;

Dispense the required amount of lodobenzene-d5

;

Keep container tightly sealed when not in use

T
T
]
IExperiment Complete

Post-Handlir#; & Cleanup

Decontaminate work surfaces

;

Properly dispose of contaminated materials

;

Remove PPE in the correct order

;

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of lodobenzene-d5.
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Disposal Plan

Proper disposal of lodobenzene-d5 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Liquid Waste: Unused or waste lodobenzene-d5, as well as solutions containing it, should
be collected in a dedicated, properly labeled, and sealed waste container for halogenated
organic solvents. Do not mix with non-halogenated solvent waste.

¢ Solid Waste: Contaminated solid waste, such as gloves, paper towels, and pipette tips,
should be collected in a separate, clearly labeled container for hazardous chemical waste.

Disposal Procedure:

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name (lodobenzene-d5), and the associated hazards (Combustible, Harmful,
[rritant).

o Storage: Waste containers should be stored in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal company. Do not dispose of lodobenzene-d5 down the drain or in regular trash.

By adhering to these safety protocols and logistical plans, researchers can minimize the risks
associated with handling lodobenzene-d5 and maintain a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
lodobenzene-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590370#personal-protective-equipment-for-
handling-iodobenzene-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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